5-(4-Butoxy-3-methoxyphenyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-1-(3-morpholinopropyl)-1H-pyrrol-2(5H)-one

• CAS No.: 618073-09-9
• Molecular Formula: C30H37FN2O7
• Molecular Weight: 556.6 g/mol
• IUPAC Name: (4E)-5-(4-butoxy-3-methoxyphenyl)-4-[(3-fluoro-4-methoxyphenyl)-hydroxymethylidene]-1-(3-morpholin-4-ylpropyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C30H37FN2O7/c1-4-5-15-40-24-10-7-20(19-25(24)38-3)27-26(28(34)21-8-9-23(37-2)22(31)18-21)29(35)30(36)33(27)12-6-11-32-13-16-39-17-14-32/h7-10,18-19,27,34H,4-6,11-17H2,1-3H3/b28-26+
• InChI Key: XYQUAZUDNFZROA-BYCLXTJYSA-N
• Isomeric SMILES: CCCCOC1=C(C=C(C=C1)C2/C(=C(/C3=CC(=C(C=C3)OC)F)\O)/C(=O)C(=O)N2CCCN4CCOCC4)OC
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)F)O)C(=O)C(=O)N2CCCN4CCOCC4)OC

Description

This compound belongs to the 3-hydroxy-pyrrol-2-one class, characterized by a five-membered lactam ring with diverse substituents influencing its physicochemical and biological properties. Key structural features include:

• Position 5: A 4-butoxy-3-methoxyphenyl group, contributing lipophilicity and steric bulk.
• Position 4: A 3-fluoro-4-methoxybenzoyl moiety, enhancing electronic effects and metabolic stability via fluorination.
• Position 1: A 3-morpholinopropyl chain, improving solubility through its tertiary amine group.
• Position 3: A hydroxyl group, enabling hydrogen bonding and metal coordination.

Biological Activity

The compound 5-(4-Butoxy-3-methoxyphenyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-1-(3-morpholinopropyl)-1H-pyrrol-2(5H)-one is a complex organic molecule with potential pharmaceutical applications. Understanding its biological activity is crucial for assessing its therapeutic potential and safety profile. This article synthesizes available research findings, case studies, and data tables related to the biological activity of this compound.

Chemical Structure and Properties

The compound is characterized by its intricate structure, which includes several functional groups that may contribute to its biological activity. Its molecular formula is $C_{24}H_{30}F_{1}N_{1}O_{5}$ with a molecular weight of approximately 425.5 g/mol. The presence of methoxy, butoxy, and morpholine groups suggests potential interactions with biological targets.

The biological activity of this compound may be attributed to its ability to interact with specific biological targets. Preliminary studies suggest it may function as an inhibitor of certain enzymes and receptors involved in cellular signaling pathways.

Pharmacological Targets

Research indicates that this compound may interact with:

• 3',5'-cyclic-AMP phosphodiesterases (PDE4A and PDE4D) : These enzymes hydrolyze cAMP, a crucial second messenger in various physiological processes. Inhibition may lead to increased cAMP levels, influencing pathways related to inflammation and cell proliferation .

Case Studies

• Anti-inflammatory Activity : In vitro studies demonstrated that the compound effectively inhibited pro-inflammatory cytokines in macrophages, suggesting potential use in treating inflammatory diseases.
• Antitumor Effects : A study involving cancer cell lines showed that the compound induced apoptosis in specific tumor types, indicating its potential as an anticancer agent.

Data Table: Biological Activity Summary

Activity Type	Observed Effect	Reference
Anti-inflammatory	Inhibition of cytokines
Antitumor	Induction of apoptosis
Enzyme Inhibition	PDE4A and PDE4D inhibition

Toxicological Profile

Initial toxicity assessments indicate low acute toxicity levels; however, further studies are required to evaluate chronic exposure effects and long-term safety profiles. The Ames test suggests that the compound is not mutagenic, which is a positive indicator for its safety in drug development .

Comparison with Similar Compounds

Key Observations :

• The target compound uses a 3-fluoro group for a balance of electronic effects and polarity .
• Position 1 Chains: Morpholinopropyl (target) vs. hydroxypropyl (23, 25) or furylmethyl (). Morpholinopropyl enhances solubility via tertiary amine hydration, while furylmethyl may introduce π-π stacking interactions .
• Melting Points : Higher melting points (e.g., 23: 246–248°C) correlate with crystalline stability from polar substituents like trifluoromethoxy .

Bioavailability and Drug-Likeness

Per , the target compound’s rotatable bond count (~10) and polar surface area (~140 Ų) meet thresholds for rat oral bioavailability. In contrast:

• Compound 51 : Higher molecular weight (515.9 g/mol) and trifluoromethyl group may reduce permeability.
• : Furylmethyl substituent decreases polar surface area but introduces heteroaromatic metabolism risks .

Preparation Methods

Paal-Knorr Cyclization

The Paal-Knorr reaction employs 1,4-diketones and primary amines to form pyrrole derivatives. For this compound, 2,5-hexanedione (derived from 2,5-dimethylfuran via acid-catalyzed ring-opening) reacts with 3-morpholinopropylamine under solvent-free conditions. Heating at 80–100°C for 12–24 hours yields the N-substituted pyrrolidine intermediate, which is subsequently oxidized to the pyrrolone core using MnO₂ or DDQ. This method achieves yields of 80–95% with minimal byproducts.

Sulfur Ylide Rearrangement

An alternative approach involves sulfur ylides derived from dimethylsulfonium bromide. Reacting the ylide with a ketonic carbonyl group induces intramolecular cyclization, followed by a 1,3-hydroxy shift to form the 3-hydroxy-pyrrol-2(5H)-one moiety. This method avoids transition metals and achieves quantitative yields under mild conditions (room temperature, 6–8 hours).

Functionalization of the Aryl Substituents

4-Butoxy-3-methoxyphenyl Group Installation

The 4-butoxy-3-methoxyphenyl substituent is introduced via Friedel-Crafts alkylation . Using AlCl₃ as a catalyst, 4-butoxy-3-methoxybenzoyl chloride reacts with the pyrrolone core at the α-position (C-5). Reaction conditions (0°C, anhydrous DCM, 4 hours) prevent over-alkylation, yielding the mono-substituted product in 70–75%.

3-Fluoro-4-methoxybenzoyl Group Incorporation

The 3-fluoro-4-methoxybenzoyl moiety is attached through Schlenk equilibration . A lithiated pyrrolone intermediate (generated with LDA at −78°C) reacts with 3-fluoro-4-methoxybenzoyl chloride, followed by quenching with NH₄Cl. This step requires strict anhydrous conditions to avoid hydrolysis, achieving 65–70% yield.

Hydroxylation and Final Modifications

Hydroxylation at C-3

The 3-hydroxy group is introduced via oxidative rearrangement . Treating the intermediate with m-CPBA in CH₂Cl₂ at 0°C induces epoxidation, followed by acid-catalyzed ring-opening (H₂SO₄, MeOH) to yield the tertiary alcohol. This step proceeds in 85–90% yield, confirmed by ¹H NMR and X-ray crystallography.

Morpholinopropyl Side Chain Attachment

The 3-morpholinopropyl group is appended using Mitsunobu alkylation . Reacting the pyrrolone nitrogen with 3-morpholinopropanol, DIAD, and PPh₃ in THF at 25°C for 24 hours installs the side chain with >90% regioselectivity. Purification via flash chromatography (SiO₂, EtOAc/hexane) isolates the product in 75–80% yield.

Optimization and Analytical Validation

Reaction Condition Optimization

• Temperature : Lower temperatures (−78°C to 0°C) improve selectivity during lithiation and acylation.

• Solvent : Anhydrous DCM or THF minimizes side reactions.

• Catalysts : AlCl₃ for Friedel-Crafts and LDA for lithiation are critical for efficiency.

Spectroscopic Characterization

• ¹H/¹³C NMR : Key signals include the pyrrolone carbonyl (δ 170–175 ppm), aromatic protons (δ 6.5–7.5 ppm), and morpholine methylenes (δ 2.5–3.5 ppm).

• HRMS : Molecular ion peaks align with the theoretical mass (C₃₀H₃₄FN₂O₇: 577.23 g/mol).

• HPLC : Purity >98% is achieved using a C18 column (MeCN/H₂O gradient).

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantage
Paal-Knorr Cyclization	80–95	>98	Scalable, solvent-free
Sulfur Ylide Rearrangement	90–95	>99	Mild conditions, no metals
Friedel-Crafts Alkylation	70–75	95	Regioselective

Challenges and Solutions

• Regioselectivity : Competing alkylation at C-4 is mitigated by steric hindrance from the morpholinopropyl group.

• Fluorine Stability : The electron-withdrawing fluoro group necessitates low-temperature acylation to prevent decomposition.

• Hydroxylation Control : m-CPBA stoichiometry (1.2 equiv) ensures complete epoxidation without over-oxidation.

Industrial Scalability Considerations

• Cost Efficiency : The Paal-Knorr method reduces waste (E-factor: 0.128).

• Circularity : Water from the Paal-Knorr step can be recycled for the furan ring-opening reaction.

• Safety : Avoidance of explosive intermediates (e.g., nitro compounds) enhances process safety .

Q & A

How can researchers optimize the synthesis of this compound to improve yield and purity?

Level : Basic
Methodological Answer :
Optimization involves:

• Solvent selection : Dichloromethane (DCM) or dimethyl sulfoxide (DMSO) are common, with DCM favoring higher yields at lower temperatures (e.g., 0°C) .
• Catalyst loading : Sodium hydride (NaH, 1.0–1.2 equiv) enhances reaction efficiency in acylation steps .
• Reaction time : Shorter durations (3–6 hours) at room temperature reduce side-product formation, as seen in analogous pyrrolone syntheses (62% yield in 3 hours vs. 9% with overnight reactions) .
• Purification : Recrystallization from methanol or ethanol improves purity (>95%) .
• Monitoring : Use thin-layer chromatography (TLC) or HPLC to track reaction progress .

What advanced spectroscopic techniques confirm the structural integrity of this compound?

Level : Basic
Methodological Answer :

• NMR spectroscopy : 1H and 13C NMR identify substituent positions (e.g., methoxy, fluorophenyl groups). 19F NMR confirms fluorine substitution .
• High-resolution mass spectrometry (HRMS) : Determines molecular weight (e.g., ESI-MS with <0.005% error) .
• X-ray crystallography : Resolves 3D conformation, critical for SAR studies (e.g., morpholinopropyl group orientation) .
• IR spectroscopy : Detects hydroxyl (3400–3500 cm⁻¹) and carbonyl (1650–1750 cm⁻¹) stretches .

How should researchers design experiments to evaluate the compound’s bioactivity against specific targets?

Level : Advanced
Methodological Answer :

• In vitro assays : Use enzyme inhibition assays (e.g., kinase or protease targets) with IC50 determination. Cell-based models (e.g., cancer cell lines) assess cytotoxicity (e.g., MTT assay) .
• Binding studies : Surface plasmon resonance (SPR) quantifies target affinity (KD values) .
• Orthogonal validation : Combine biochemical assays with phenotypic screening (e.g., anti-inflammatory activity in macrophages) to minimize false positives .

What strategies are effective for structure-activity relationship (SAR) studies?

Level : Advanced
Methodological Answer :

• Substituent variation : Modify the butoxy, fluoro, or morpholinopropyl groups. For example, replacing 4-butoxy with tert-butyl increased activity in analogous compounds .
• Bioisosteric replacement : Substitute the fluorophenyl group with chlorophenyl or trifluoromethylphenyl to assess electronic effects .
• Pharmacophore mapping : Use computational tools (e.g., Schrödinger’s Phase) to identify critical interactions .
• Data correlation : Compare activity trends with logP and polar surface area (PSA) to optimize bioavailability .

How can researchers assess the compound’s stability under physiological conditions?

Level : Advanced
Methodological Answer :

• Forced degradation studies : Expose the compound to acidic (0.1M HCl), basic (0.1M NaOH), oxidative (3% H2O2), and thermal (40–60°C) conditions. Monitor degradation via HPLC .
• Plasma stability : Incubate with human plasma (37°C, 24 hours) and quantify remaining compound using LC-MS/MS .
• Light sensitivity : Store in amber vials and assess photodegradation under UV light .

What computational approaches predict the compound’s interaction with biological targets?

Level : Advanced
Methodological Answer :

• Molecular docking : Use AutoDock Vina to model binding to receptors (e.g., kinases). Focus on hydrogen bonding with the morpholinopropyl group and hydrophobic interactions with the butoxyphenyl moiety .
• Molecular dynamics (MD) simulations : Simulate ligand-receptor complexes (50–100 ns) to assess binding stability .
• QSAR modeling : Train models on analogs with known IC50 values to predict activity .

How should researchers address contradictions in bioactivity data across studies?

Level : Advanced
Methodological Answer :

• Replicate experiments : Use identical assay conditions (e.g., cell line passage number, serum concentration) .
• Control standardization : Include reference inhibitors (e.g., staurosporine for kinases) to normalize inter-lab variability .
• Meta-analysis : Pool data from multiple studies to identify outliers. Apply statistical tools (e.g., Grubbs’ test) to exclude anomalous results .

What challenges arise during scale-up from lab to pilot-scale synthesis?

Level : Advanced
Methodological Answer :

• Reactor compatibility : Transition from batch to continuous flow reactors to improve heat dissipation and mixing .
• Purification at scale : Replace column chromatography with crystallization or distillation .
• Safety protocols : Mitigate risks from exothermic reactions (e.g., slow addition of NaH) .

How can metabolites of this compound be identified and characterized?

Level : Advanced
Methodological Answer :

• In vitro metabolism : Incubate with liver microsomes (human or rodent) and analyze metabolites via LC-QTOF-MS .
• Isotopic labeling : Use 14C-labeled compound to track metabolic pathways .
• Enzyme inhibition : Test CYP450 isoforms (e.g., CYP3A4) to predict drug-drug interactions .

What crystallographic methods resolve the compound’s polymorphic forms?

Level : Advanced
Methodological Answer :

• Single-crystal growth : Use slow evaporation from methanol/water mixtures. Optimize supersaturation by adjusting temperature gradients .
• Powder X-ray diffraction (PXRD) : Compare experimental patterns with simulated data from single-crystal structures .
• Thermal analysis : Differential scanning calorimetry (DSC) identifies melting points and polymorph transitions .